Cas no 89653-72-5 (Benzoic acid, 3-chloro-2,6-dimethoxy-4-methyl-)

Benzoic acid, 3-chloro-2,6-dimethoxy-4-methyl- structure
89653-72-5 structure
Product Name:Benzoic acid, 3-chloro-2,6-dimethoxy-4-methyl-
CAS No:89653-72-5
MF:C10H11ClO4
MW:230.644942522049
CID:593297
PubChem ID:13202155
Update Time:2025-04-19

Benzoic acid, 3-chloro-2,6-dimethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-chloro-2,6-dimethoxy-4-methyl-
    • 3-chloro-2,6-dimethoxy-4-methylbenzoic acid
    • 89653-72-5
    • DTXSID80527088
    • Inchi: 1S/C10H11ClO4/c1-5-4-6(14-2)7(10(12)13)9(15-3)8(5)11/h4H,1-3H3,(H,12,13)
    • InChI Key: DADDNPUKOMFIRT-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=O)O)C(=CC=1C)OC)OC

Computed Properties

  • Exact Mass: 230.0345865g/mol
  • Monoisotopic Mass: 230.0345865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.8Ų
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